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Compound of Interest

Compound Name:
Methyl (S)-4-N-Cbz-piperazine-2-

carboxylate

Cat. No.: B1353388 Get Quote

(S)-4-N-CBZ-Piperazine-2-carboxylic acid methyl ester is a chiral organic compound frequently

utilized as a synthetic intermediate in the development of pharmaceutical agents and other

complex molecules. Its structural features, including the piperazine core, the stereocenter at

the 2-position, and the presence of a carboxybenzyl (Cbz) protecting group, make it a versatile

building block in medicinal chemistry. This technical guide provides a summary of its known

properties, safety information, and its role in organic synthesis, based on publicly available

data.

Physicochemical Properties
Detailed experimental data for the physical properties of (S)-4-N-CBZ-piperazine-2-carboxylic

acid methyl ester are not extensively reported in the scientific literature. However, its

fundamental chemical identifiers are well-established.

Property Value

CAS Number 225517-81-7[1][2][3]

Molecular Formula C₁₄H₁₈N₂O₄[1][2]

Molecular Weight 278.3 g/mol [2]

Spectroscopic Data
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Specific, detailed spectroscopic data such as ¹H NMR, ¹³C NMR, mass spectrometry, and

infrared spectroscopy for (S)-4-N-CBZ-piperazine-2-carboxylic acid methyl ester are not readily

available in public databases. Characterization of this compound would typically involve these

analytical techniques to confirm its structure and purity after synthesis.

Experimental Protocols
Synthesis
A specific, step-by-step experimental protocol for the synthesis of (S)-4-N-CBZ-piperazine-2-

carboxylic acid methyl ester is not detailed in the available literature. However, a general

synthetic approach for a related piperazine-2-carboxylic acid derivative is outlined below to

provide a conceptual framework. This process would require significant adaptation and

optimization for the target molecule.

Illustrative Synthesis of a Piperazine-2-Carboxylic Acid Derivative[4]:

Reaction Setup: A solution of 2,3-dibromo-propionic acid methyl ester in toluene is heated to

50°C, and triethylamine is added.

Addition of Diamine: N,N'-dibenzyl-ethane-1,2-diamine is added dropwise to the heated

solution.

Reflux: The reaction mixture is heated to reflux and stirred overnight to facilitate the

cyclization reaction.

Acidic Extraction: After cooling to room temperature, the mixture is extracted with 2N

hydrochloric acid.

Neutralization: The acidic aqueous extract is then neutralized with 4N sodium hydroxide.

Final Extraction and Purification: The neutralized aqueous layer is extracted multiple times

with ethyl acetate. The combined organic extracts are washed with brine, dried over a drying

agent like magnesium sulfate, and the solvent is removed under reduced pressure to yield

the final product.

Biological Assays
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No published experimental protocols for biological assays specifically utilizing (S)-4-N-CBZ-

piperazine-2-carboxylic acid methyl ester were identified. The compound is primarily described

as a synthetic intermediate, suggesting that its direct biological activity may not be the primary

focus of research.

Pharmacological Data
There is no publicly available quantitative pharmacological data, such as IC₅₀ or Kᵢ values, for

(S)-4-N-CBZ-piperazine-2-carboxylic acid methyl ester. The broader class of piperazine

derivatives has been investigated for various therapeutic applications, including as anti-

Alzheimer's agents that inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE)

[5]. However, these studies focus on more complex molecules, and their findings cannot be

directly attributed to this simpler intermediate.

Role in Drug Discovery and Development
The principal application of (S)-4-N-CBZ-piperazine-2-carboxylic acid methyl ester is as a chiral

building block in the synthesis of more complex molecules with potential therapeutic value. The

Cbz protecting group on the nitrogen at the 4-position and the methyl ester at the 2-position

allow for controlled, regioselective reactions at other sites of the molecule. This is a common

strategy in multi-step organic synthesis to construct intricate molecular architectures.
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Caption: Synthetic workflow utilizing the target compound.

Safety Information
Based on available safety data sheets, (S)-4-N-CBZ-piperazine-2-carboxylic acid methyl ester

should be handled with appropriate precautions in a laboratory setting. The following hazard

and precautionary statements are associated with this compound:
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Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

Precautionary Measures: Keep away from heat, sparks, open flames, and hot surfaces. Use

only in a well-ventilated area. Wear protective gloves, protective clothing, eye protection, and

face protection. In case of contact with skin or eyes, rinse immediately with plenty of water.

Store in a well-ventilated place and keep the container tightly closed[3].

In summary, (S)-4-N-CBZ-piperazine-2-carboxylic acid methyl ester is a valuable chiral

intermediate in organic synthesis. While detailed information on its physical, spectroscopic, and

biological properties is scarce in the public domain, its role as a precursor for more complex

molecules in drug discovery is evident. Researchers and drug development professionals

should consider this compound as a useful tool in their synthetic endeavors, while adhering to

appropriate safety protocols during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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